Cas no 1805056-56-7 (2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde)

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 2-position, a fluoro substituent at the 5-position, and a methoxy group at the 4-position—enhance its reactivity and selectivity in cross-coupling and nucleophilic addition reactions. The aldehyde functionality at the 3-position serves as a versatile intermediate for further derivatization, enabling the construction of complex heterocyclic frameworks. This compound’s well-defined regiochemistry and stability under standard conditions make it a valuable building block for medicinal chemistry and crop protection applications, particularly in the development of bioactive molecules with improved metabolic stability and binding affinity.
2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde structure
1805056-56-7 structure
Product Name:2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde
CAS No:1805056-56-7
MF:C8H6F3NO2
MW:205.133952617645
CID:4806180
Update Time:2025-10-30

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde
    • Inchi: 1S/C8H6F3NO2/c1-14-7-4(3-13)6(8(10)11)12-2-5(7)9/h2-3,8H,1H3
    • InChI Key: KWCOROUAJIVNPR-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C(F)F)C(C=O)=C1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • XLogP3: 1
  • Topological Polar Surface Area: 39.2

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029035108-250mg
2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde
1805056-56-7 95%
250mg
$940.80 2022-04-01
Alichem
A029035108-500mg
2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde
1805056-56-7 95%
500mg
$1,836.65 2022-04-01
Alichem
A029035108-1g
2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde
1805056-56-7 95%
1g
$2,952.90 2022-04-01

Additional information on 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805056-56-7)

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805056-56-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluoro and aldehyde moieties, enables versatile reactivity, making it invaluable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation therapeutics, including kinase inhibitors and antiviral agents. The compound’s CAS No. 1805056-56-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the aldehyde group in this compound offers a strategic handle for further functionalization, enabling the construction of complex heterocycles. Its difluoromethyl moiety is a key feature in modern agrochemicals, where fluorine substitution improves pesticidal activity and environmental persistence. This dual applicability underscores the compound’s importance across life sciences and crop protection sectors.

Environmental and regulatory considerations are also driving interest in 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde. As industries shift toward green chemistry principles, researchers are exploring sustainable synthetic routes for fluorinated intermediates. The compound’s low toxicity profile (as per available data) aligns with the global push for safer chemical alternatives, making it a candidate for eco-friendly formulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for downstream applications. Its stability under various pH conditions and compatibility with common solvents further enhance its utility in high-throughput screening and combinatorial chemistry.

In summary, 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805056-56-7) represents a cutting-edge building block in organic synthesis, with broad implications for pharmaceutical innovation and agrochemical development. Its multifaceted properties continue to inspire interdisciplinary research, positioning it as a compound of enduring scientific and industrial value.

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